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Compound of Interest

Compound Name: 3-Morpholinopropanoic acid

Cat. No.: B171637 Get Quote

3-Morpholinopropanoic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Morpholinopropanoic acid, also known as N-(2-Carboxyethyl)morpholine, is a heterocyclic

compound incorporating a morpholine ring and a propanoic acid tail. The presence of both a

tertiary amine (the morpholine nitrogen) and a carboxylic acid group gives this molecule

amphoteric properties and makes it a versatile building block in organic synthesis and

medicinal chemistry. The morpholine moiety is a recognized pharmacophore that can impart

desirable physicochemical properties to a molecule, such as improved aqueous solubility and

metabolic stability.[1] This technical guide provides a comprehensive overview of the known

chemical properties of 3-Morpholinopropanoic acid, details experimental protocols for its

characterization, and explores its synthesis and potential biological activities.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Morpholinopropanoic acid is

presented below. This data is essential for its handling, characterization, and application in

research and development.
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Property Value Reference(s)

IUPAC Name 3-morpholin-4-ylpropanoic acid [2]

Synonyms

4-Morpholinepropionic acid, N-

(2-Carboxyethyl)morpholine, 3-

Morpholinopropionic acid

[2]

CAS Number 4497-04-5 [2]

Molecular Formula C₇H₁₃NO₃ [2]

Molecular Weight 159.18 g/mol [2]

Appearance White to off-white solid [3]

Melting Point 74-76 °C [3]

Boiling Point 174-176 °C at 2 Torr [3]

pKa 3.74 ± 0.10 (Predicted) [3]

Storage
Sealed in dry, room

temperature
[4]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for the accurate determination of

the chemical properties of 3-Morpholinopropanoic acid.

Melting Point Determination
The melting point is a fundamental physical property that provides an indication of the purity of

a crystalline solid.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 3-Morpholinopropanoic acid is

placed in a capillary tube, which is then sealed at one end.

Apparatus: A calibrated melting point apparatus is used.
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Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it

becomes completely liquid are recorded. This range is the melting point of the substance.

Purity Assessment: A sharp melting point range (typically 1-2°C) is indicative of a pure

compound. A broad melting point range suggests the presence of impurities.

pKa Determination
The pKa value is the negative logarithm of the acid dissociation constant (Ka) and is a measure

of the strength of an acid. For 3-Morpholinopropanoic acid, which has both a carboxylic acid

and a tertiary amine, two pKa values are expected.

Methodology: Potentiometric Titration

Solution Preparation: A solution of 3-Morpholinopropanoic acid of known concentration is

prepared in deionized water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)

while the pH is continuously monitored using a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa value(s) can be determined from the half-equivalence point(s) on the curve.

Solubility Determination
Solubility is a key parameter in drug development, influencing absorption and bioavailability.

Methodology: Qualitative Solubility Testing

Solvent Selection: A range of solvents with varying polarities should be used, including water,

ethanol, diethyl ether, 5% aqueous HCl, and 5% aqueous NaOH.
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Procedure:

A small, accurately weighed amount of 3-Morpholinopropanoic acid is added to a test

tube containing a known volume of the solvent.

The mixture is agitated vigorously.

The solubility is observed and can be categorized as soluble, partially soluble, or

insoluble.

pH-Dependent Solubility: Due to its amphoteric nature, the solubility of 3-
Morpholinopropanoic acid is expected to be pH-dependent.[5] It should be more soluble in

acidic and basic solutions compared to neutral water due to the formation of charged

species. Carboxylic acids, in general, are highly soluble in polar solvents like water and

ethanol.[6] The presence of water can also enhance the solubility of carboxylic acids in

organic solvents.[7][8]

Synthesis and Reactivity
Understanding the synthesis and reactivity of 3-Morpholinopropanoic acid is fundamental for

its application as a chemical intermediate.

Synthesis
A common method for the synthesis of 3-Morpholinopropanoic acid involves the hydrolysis of

its corresponding ester, methyl 3-morpholinopropionate.[3]

Reaction Scheme:

Methyl 3-morpholinopropionate is treated with a base, such as potassium hydroxide, in a

suitable solvent like ethanol. The mixture is heated to drive the reaction to completion.

Subsequent acidification with a strong acid, such as hydrochloric acid, protonates the

carboxylate to yield 3-Morpholinopropanoic acid.[3]

Another potential synthetic route is the Michael addition of morpholine to acrylic acid.
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Reactivity
The reactivity of 3-Morpholinopropanoic acid is dictated by its two functional groups:

Carboxylic Acid: This group can undergo typical reactions of carboxylic acids, such as

esterification, amidation, and reduction to the corresponding alcohol.

Tertiary Amine (Morpholine): The nitrogen atom is basic and can be protonated to form a

quaternary ammonium salt. It can also act as a nucleophile in various reactions. As a

bifunctional molecule, it can participate in polymerization reactions.[9][10]

Biological Activity and Screening
The morpholine scaffold is present in numerous biologically active compounds, exhibiting a

wide range of pharmacological activities including anticancer, antimicrobial, and anti-

inflammatory properties.[1][11][12][13][14][15][16][17][18][19][20][21][22] Therefore, 3-
Morpholinopropanoic acid and its derivatives are promising candidates for drug discovery

programs.
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A general workflow for screening the biological activity of 3-Morpholinopropanoic acid and its

derivatives is outlined below.
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Safety and Handling
3-Morpholinopropanoic acid is classified as a hazardous substance.

Hazards: It is known to cause skin irritation, serious eye damage, and may cause respiratory

irritation.[2]

Precautions: Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.

Storage: The compound should be stored in a tightly sealed container in a dry, well-

ventilated place at room temperature.[4] It is also noted to be air and moisture sensitive.

Conclusion
3-Morpholinopropanoic acid is a valuable bifunctional molecule with significant potential in

synthetic and medicinal chemistry. Its well-defined chemical and physical properties, coupled

with the established biological activities of morpholine-containing compounds, make it an

attractive scaffold for the development of novel therapeutics. This technical guide provides a

solid foundation for researchers and drug development professionals working with this

promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Morpholine as a privileged structure: A review on the medicinal chemistry and
pharmacological activity of morpholine containing bioactive molecules - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. 3-(Morpholin-4-yl)propanoic acid | C7H13NO3 | CID 410813 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 3-MORPHOLIN-4-YL-PROPIONIC ACID | 4497-04-5 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b171637?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/410813
https://www.bldpharm.com/products/4497-04-5.html
https://www.benchchem.com/product/b171637?utm_src=pdf-body
https://www.benchchem.com/product/b171637?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubchem.ncbi.nlm.nih.gov/compound/410813
https://pubchem.ncbi.nlm.nih.gov/compound/410813
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4483539.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 4497-04-5|3-Morpholinopropanoic acid|BLD Pharm [bldpharm.com]

5. solubilityofthings.com [solubilityofthings.com]

6. Propanoic Acid: Properties, Production, Applications, and Analysis - Creative Proteomics
[creative-proteomics.com]

7. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to
extraction processes - UNT Digital Library [digital.library.unt.edu]

8. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to
extraction processes (Technical Report) | OSTI.GOV [osti.gov]

9. 3-Mercaptopropionic acid - Wikipedia [en.wikipedia.org]

10. atamankimya.com [atamankimya.com]

11. researchgate.net [researchgate.net]

12. tandfonline.com [tandfonline.com]

13. Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7,
A549 and SHSY-5Y cancer cell lines and mechanistic studies - PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. Revealing quinquennial anticancer journey of morpholine: A SAR based review - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. Antimicrobial and antiurease activities of newly synthesized morpholine derivatives
containing an azole nucleus - PMC [pmc.ncbi.nlm.nih.gov]

18. benchchem.com [benchchem.com]

19. Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically
Active Compounds (Review) | Khamitova | Drug development & registration
[pharmjournal.ru]

20. files01.core.ac.uk [files01.core.ac.uk]

21. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC
[pmc.ncbi.nlm.nih.gov]

22. Morpholine-modified Ru-based agents with multiple antibacterial mechanisms as
metalloantibiotic candidates against Staphylococcus aureus infection - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Morpholinopropanoic acid chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.bldpharm.com/products/4497-04-5.html
https://www.solubilityofthings.com/3-sulfanylpropanoic-acid
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://digital.library.unt.edu/ark:/67531/metadc1315318/
https://digital.library.unt.edu/ark:/67531/metadc1315318/
https://www.osti.gov/biblio/5273252
https://www.osti.gov/biblio/5273252
https://en.wikipedia.org/wiki/3-Mercaptopropionic_acid
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=12&id2=12314
https://www.researchgate.net/figure/Biological-activities-of-morpholine-derivatives-and-molecular-targets-involved_fig1_339030355
https://www.tandfonline.com/doi/full/10.1080/17568919.2025.2515812?src=
https://pmc.ncbi.nlm.nih.gov/articles/PMC9132193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9132193/
https://www.researchgate.net/publication/331005585_Revealing_quinquennial_anticancer_journey_of_morpholine_A_SAR_based_review
https://pubmed.ncbi.nlm.nih.gov/30776694/
https://pubmed.ncbi.nlm.nih.gov/30776694/
https://www.researchgate.net/figure/Antimicrobial-activity-of-morpholine-derivatives-3-6_tbl1_380606442
https://pmc.ncbi.nlm.nih.gov/articles/PMC3685705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3685705/
https://www.benchchem.com/pdf/Unveiling_the_Anticancer_Potential_of_Morpholine_Containing_Compounds_A_Comparative_Guide_to_Structure_Activity_Relationships.pdf
https://www.pharmjournal.ru/jour/article/view/1481?locale=en_US
https://www.pharmjournal.ru/jour/article/view/1481?locale=en_US
https://www.pharmjournal.ru/jour/article/view/1481?locale=en_US
https://files01.core.ac.uk/download/614005137.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11194541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11194541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11194541/
https://www.benchchem.com/product/b171637#3-morpholinopropanoic-acid-chemical-properties
https://www.benchchem.com/product/b171637#3-morpholinopropanoic-acid-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b171637#3-morpholinopropanoic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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